![molecular formula C20H18ClNO6 B1261016 N-[(5-chloro-3,4-dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-yl)carbonyl]-L-phenylalanine](/img/structure/B1261016.png)
N-[(5-chloro-3,4-dihydro-8-hydroxy-3-methyl-1-oxo-1H-2-benzopyran-7-yl)carbonyl]-L-phenylalanine
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Overview
Description
Hapten OTAf is a synthetic phenylalanine derivative consisting of a 1:1 diatereoisomeric mixture of ochratoxin A and its isochromenyl C-3 epimer. It has a role as a hapten. It is a diastereoisomeric mixture, a N-acyl-L-phenylalanine, a member of isochromanes, a monocarboxylic acid amide, a (S)-(+)-allantoin and a phenylalanine derivative. It contains an ochratoxin A.
Scientific Research Applications
Detection of Mycotoxins
The compound is used in the detection of ochratoxin A, a significant food-contaminating mycotoxin. A novel method utilizes N-[(5-chloro-3,4-dihydro-8-hydroxy-3-(S)-methyl-1-oxo-1H-2-benzopyran-7-yl)carbonyl]-L-phenylalanine as an internal standard in HPLC for efficient detection of ochratoxin A in foods like wine and flour, exhibiting low limits of detection and quantitation values (Attya et al., 2014).
Role in Food Contamination Studies
This compound has been identified as a key component in studying the contamination of agricultural products by ochratoxin A. It highlights the importance and hazard of this mycotoxin on human and animal health, being classified as a possible carcinogen (Joshi, Pandit, & Vaidya, 2017).
Synthesis of Optically Active Compounds
The compound plays a role in the synthesis of optically active 2-benzyldihydrobenzopyrans, which are used in the preparation of the hypoglycemic agent englitazone. It demonstrates the compound's utility in the synthesis of pharmacologically significant molecules (Urban & Moore, 1992).
Photocleavage Reactions
In research on photocleavable protecting groups, N-[(5-chloro-3,4-dihydro-8-hydroxy-3-(S)-methyl-1-oxo-1H-2-benzopyran-7-yl)carbonyl]-L-phenylalanine has been used in the study of photorelease reactions of amino acids. This research enhances the understanding of photoresponsive molecules (Piloto, Soares, Costa, & Gonçalves, 2011).
Medicinal Chemistry
The compound is involved in the synthesis of various bioactive molecules, demonstrating its role in the development of novel pharmaceutical compounds with potential anti-inflammatory activities (Sunder & Maleraju, 2013).
Properties
Molecular Formula |
C20H18ClNO6 |
---|---|
Molecular Weight |
403.8 g/mol |
IUPAC Name |
(2S)-2-[(5-chloro-8-hydroxy-3-methyl-1-oxo-3,4-dihydroisochromene-7-carbonyl)amino]-3-phenylpropanoic acid |
InChI |
InChI=1S/C20H18ClNO6/c1-10-7-12-14(21)9-13(17(23)16(12)20(27)28-10)18(24)22-15(19(25)26)8-11-5-3-2-4-6-11/h2-6,9-10,15,23H,7-8H2,1H3,(H,22,24)(H,25,26)/t10?,15-/m0/s1 |
InChI Key |
RWQKHEORZBHNRI-WRXSAAJRSA-N |
Isomeric SMILES |
CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)N[C@@H](CC3=CC=CC=C3)C(=O)O)Cl |
SMILES |
CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)NC(CC3=CC=CC=C3)C(=O)O)Cl |
Canonical SMILES |
CC1CC2=C(C=C(C(=C2C(=O)O1)O)C(=O)NC(CC3=CC=CC=C3)C(=O)O)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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